Cas no 78749-80-1 (N-Methyl-6-nitro-1,3-benzoxazol-2-amine)
78749-80-1 structure
Product Name:N-Methyl-6-nitro-1,3-benzoxazol-2-amine
CAS No:78749-80-1
MF:C8H7N3O3
MW:193.159481287003
MDL:MFCD14581668
CID:1079170
PubChem ID:12711466
Update Time:2025-04-20
N-Methyl-6-nitro-1,3-benzoxazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-6-nitro-1,3-benzoxazol-2-amine
- N-Methyl-6-nitrobenzo[d]oxazol-2-amine
- 78749-80-1
- SCHEMBL6586428
- WOUIURJKIOVIRX-UHFFFAOYSA-N
- 2-Methylamino-6-nitrobenzoxazole
- MFCD14581668
- ND-0706
- DTXSID90507674
- J-523670
- AKOS005073647
-
- MDL: MFCD14581668
- Inchi: 1S/C8H7N3O3/c1-9-8-10-6-3-2-5(11(12)13)4-7(6)14-8/h2-4H,1H3,(H,9,10)
- InChI Key: WOUIURJKIOVIRX-UHFFFAOYSA-N
- SMILES: O1C(NC)=NC2C=CC(=CC1=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 193.04874109g/mol
- Monoisotopic Mass: 193.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 83.9Ų
N-Methyl-6-nitro-1,3-benzoxazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM525412-1g |
N-Methyl-6-nitrobenzo[d]oxazol-2-amine |
78749-80-1 | 95% | 1g |
$211 | 2024-07-23 | |
| Chemenu | CM525412-5g |
N-Methyl-6-nitrobenzo[d]oxazol-2-amine |
78749-80-1 | 95% | 5g |
$626 | 2024-07-23 | |
| abcr | AB270490-500 mg |
N-Methyl-6-nitro-1,3-benzoxazol-2-amine, 95%; . |
78749-80-1 | 95% | 500MG |
€192.90 | 2022-06-11 | |
| abcr | AB270490-1 g |
N-Methyl-6-nitro-1,3-benzoxazol-2-amine, 95%; . |
78749-80-1 | 95% | 1 g |
€308.00 | 2023-07-20 | |
| abcr | AB270490-1g |
N-Methyl-6-nitro-1,3-benzoxazol-2-amine, 95%; . |
78749-80-1 | 95% | 1g |
€308.00 | 2024-04-16 | |
| abcr | AB270490-5g |
N-Methyl-6-nitro-1,3-benzoxazol-2-amine, 95%; . |
78749-80-1 | 95% | 5g |
€1287.00 | 2024-04-16 | |
| abcr | AB270490-5 g |
N-Methyl-6-nitro-1,3-benzoxazol-2-amine, 95%; . |
78749-80-1 | 95% | 5 g |
€1,287.00 | 2023-07-20 | |
| A2B Chem LLC | AI80423-1mg |
N-Methyl-6-nitrobenzo[d]oxazol-2-amine |
78749-80-1 | >95% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI80423-5mg |
N-Methyl-6-nitrobenzo[d]oxazol-2-amine |
78749-80-1 | >95% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI80423-10mg |
N-Methyl-6-nitrobenzo[d]oxazol-2-amine |
78749-80-1 | >95% | 10mg |
$240.00 | 2024-04-19 |
N-Methyl-6-nitro-1,3-benzoxazol-2-amine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:78749-80-1)N-Methyl-6-nitro-1,3-benzoxazol-2-amine
Order Number:A1196601
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:31
Price ($):575.0/192.0
Email:sales@amadischem.com
N-Methyl-6-nitro-1,3-benzoxazol-2-amine Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:78749-80-1)N-Methyl-6-nitro-1,3-benzoxazol-2-amine
Purity:99%/99%
Quantity:5g/1g
Price ($):575.0/192.0